Cas no 1638768-23-6 (5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1638768-23-6
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• CID: 6422385
• PubChem ID: 130764997
• Update Time: 2026-03-11

5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
• 5-chloro-3-(trifluoromethyl)-2H-pyrazolo[4,3-b]pyridine
• SY029050
• PB41091
• PS-15452
• D96501
• MFCD28501318
• CS-0184132
• 1638768-23-6

• Inchi： 1S/C7H3ClF3N3/c8-4-2-1-3-5(12-4)6(14-13-3)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： PVQTYNOHVCYTOM-UHFFFAOYSA-N
• SMILES： C12C(C(F)(F)F)=NNC1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine

5-Chloro-3-(Trifluoromethyl)-1H-Pyrazolo[4,3-b]Pyridine: A Comprehensive Overview

5-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine, also known by its CAS No. 1638768-23-6, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds known for their versatile chemical properties and biological activities. The structure of this compound features a pyrazolo[4,3-b]pyridine core with substituents at positions 5 and 3: a chlorine atom and a trifluoromethyl group, respectively. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

The synthesis of 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution, cyclization, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer. The pyrazolo[4,3-b]pyridine scaffold has been shown to exhibit potent inhibitory activity against several kinases due to its ability to form hydrogen bonds with the ATP-binding pocket of these enzymes. The presence of electron-withdrawing groups like chlorine and trifluoromethyl further enhances the binding affinity and selectivity of the compound.

In addition to its pharmaceutical applications, 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine has also found use in agrochemicals as a fungicide. Its ability to inhibit fungal enzymes involved in cell wall synthesis makes it an effective agent against various plant pathogens. Recent studies have demonstrated its efficacy against Fusarium species, which are responsible for causing significant crop losses worldwide.

The pharmacokinetic properties of this compound have been extensively studied to evaluate its suitability as a drug candidate. Research indicates that it exhibits moderate oral bioavailability and acceptable metabolic stability, which are essential for its potential use in clinical settings. However, further studies are required to optimize its pharmacokinetic profile for improved therapeutic outcomes.

From an environmental perspective, the ecological impact of 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine has been a topic of interest due to its widespread use in agrochemicals. Recent research has focused on assessing its persistence in soil and water systems as well as its potential toxicity to non-target organisms. Results suggest that while it degrades relatively quickly under aerobic conditions, further investigation is needed to fully understand its long-term environmental effects.

In conclusion, CAS No. 1638768-23-6, or 5-chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine, represents a versatile compound with promising applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and agrochemical development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.